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Compound of Interest

Compound Name: Vinyl bromide

CAS No.: 25951-54-6

Cat. No.: B7801696

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of vinyl bromide to prevent its degradation and

ensure experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for vinyl bromide?

A1: Vinyl bromide should be stored in a cool, dry, well-ventilated, and fireproof area away from

ignition sources and direct sunlight.[1][2] The recommended storage temperature is between 2-

8°C.[3] It is crucial to store it in tightly closed containers and only when properly stabilized.[1][2]

[4]

Q2: Why is an inhibitor added to vinyl bromide?

A2: Vinyl bromide is an unsaturated monomer that can self-polymerize, especially when

exposed to heat or light.[1][5] This polymerization is often an exothermic reaction that can

become uncontrolled.[5][6] Inhibitors are added to scavenge radicals and prevent the initiation

of polymerization, ensuring the chemical's stability during transport and storage.[5]
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Q3: What are the common inhibitors used for vinyl bromide?

A3: A common inhibitor for vinyl bromide is monomethyl ether hydroquinone (MEHQ), typically

at a concentration of 200 ppm.[3] Hydroquinone (HQ) and 4-tert-butylcatechol (TBC) are also

used for other vinyl monomers and can be removed with an alkali wash before use.[5] Phenol

has also been noted as an inhibitor for vinyl bromide.[7]

Q4: What materials should be avoided when working with vinyl bromide?

A4: Vinyl bromide is incompatible with several materials. Avoid contact with chemically active

metals such as potassium, sodium, magnesium, and zinc.[4] It should also not come into

contact with organometallics, copper, copper alloys, and some plastics.[4] Furthermore, it can

react violently with oxidizing agents.[1][6]

Q5: What are the primary hazards associated with vinyl bromide?

A5: Vinyl bromide is an extremely flammable gas and is considered a suspected human

carcinogen (IARC Group 2A).[6][8] It poses a significant fire hazard and can form explosive

mixtures with air.[1] The substance may also form explosive peroxides.[5] Upon decomposition,

it can release toxic and corrosive fumes, including hydrogen bromide and carbon monoxide.[9]
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Issue Potential Cause Recommended Action

Cloudy appearance or

presence of solids in the vinyl

bromide container.

Spontaneous polymerization.

DO NOT USE. This indicates

the inhibitor is depleted and

the material is unstable.

Polymerization can be

exothermic and lead to a

dangerous pressure buildup.

Contact your institution's

environmental health and

safety office for disposal

procedures.

Discoloration of the vinyl

bromide.

Contamination or slow

degradation.

Check the expiration date. If

within date, test for purity using

a suitable analytical method

like Gas Chromatography

(GC). If purity is compromised,

dispose of the material

according to safety protocols.

Pressure buildup in the

storage container.

Storage at elevated

temperatures causing

vaporization or polymerization.

Immediately move the

container to a cooler, well-

ventilated area. If you suspect

polymerization, evacuate the

area and contact emergency

personnel. Do not attempt to

vent the container yourself.

Inconsistent experimental

results.

Degradation of vinyl bromide

leading to impurities.

Verify the purity of the vinyl

bromide stock. If an inhibitor is

present, it may need to be

removed prior to the reaction.

Consider purifying the vinyl

bromide by distillation before

use, ensuring to collect the

distillate in a cooled receiver

protected from light.[10]
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Quantitative Data Summary
Parameter Value Reference

Recommended Storage

Temperature
2-8 °C [3]

Boiling Point 15.8 °C [8]

Melting Point -137.8 °C [8]

Flash Point 5 °C [8]

Autoignition Temperature 530 °C [8]

Lower Explosive Limit 9% [6]

Upper Explosive Limit 15% [1][3]

Common Inhibitor

Concentration (MEHQ)
200 ppm [3]

Experimental Protocols
Protocol 1: Removal of Inhibitor Prior to Use

For reactions sensitive to the presence of inhibitors like MEHQ, the following purification

procedure can be employed.

Objective: To remove the polymerization inhibitor from vinyl bromide.

Materials:

Vinyl bromide (inhibited)

5% Sodium hydroxide solution, cooled

Anhydrous calcium chloride

Separatory funnel

Distillation apparatus
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Receiving flask, cooled in a dry ice/acetone bath

Procedure:

Work in a well-ventilated fume hood.

Carefully wash the vinyl bromide with a cooled 5% sodium hydroxide solution in a

separatory funnel to remove the phenolic inhibitor.

Separate the organic layer and wash it with distilled water.

Dry the vinyl bromide over anhydrous calcium chloride.

Decant the dried liquid into a distillation flask.

Distill the vinyl bromide, collecting the fraction that boils at 15-16°C. The receiving flask

should be cooled in a dry ice/acetone bath and protected from light.[10]

Important: The purified, uninhibited vinyl bromide is highly prone to polymerization and

should be used immediately. Do not store it.

Visual Guides
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Click to download full resolution via product page

Caption: Troubleshooting workflow for common vinyl bromide issues.
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Vinyl Bromide Storage

Cool Environment
(2-8 °C) Well-Ventilated Area Protect from Light Tightly Closed Container Heat, Sparks, Open Flames Oxidizing Agents Incompatible Metals

(Cu, Zn, Na, etc.)

Click to download full resolution via product page

Caption: Key parameters for the safe storage of vinyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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